Cas no 1033617-31-0 ((2,4-dibromo-3-(((4-carbamimidamidobutyl)carbamoyl)oxy)-6-hydroxyphenyl)acetic acid)

• Product Name: (2,4-dibromo-3-(((4-carbamimidamidobutyl)carbamoyl)oxy)-6-hydroxyphenyl)acetic acid
• CAS No: 1033617-31-0
• MF: C₁₄H₁₈Br₂N₄O₅
• MW: 482.12452173233
• CID: 1997179
• Update Time: 2025-04-21

(2,4-dibromo-3-(((4-carbamimidamidobutyl)carbamoyl)oxy)-6-hydroxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2,4-dibromo-3-(((4-carbamimidamidobutyl)carbamoyl)oxy)-6-hydroxyphenyl)acetic acid
• Clavatadine A
• clavatidine A

• Inchi： 1S/C14H18Br2N4O5/c15-8-6-9(21)7(5-10(22)23)11(16)12(8)25-14(24)20-4-2-1-3-19-13(17)18/h6,21H,1-5H2,(H,20,24)(H,22,23)(H4,17,18,19)
• InChI Key： XFAYUCCPAGOBFN-UHFFFAOYSA-N
• SMILES： NC(NCCCCNC(OC1C(Br)=C(CC(=O)O)C(O)=CC=1Br)=O)=N

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• XLogP3: 1.696

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2(hydroxyphenyl)acetic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetic acids 2(hydroxyphenyl)acetic acids